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Compound of Interest

Compound Name: GSK-3|A inhibitor 6

Cat. No.: B14887652

Get Quote

Part 1: Emergency Overview & Chemical Identity
Critical Note on Nomenclature: "GSK-3β Inhibitor 6" most commonly refers to GSK-3β Inhibitor

VI (2-Chloro-1-(4,5-dibromo-thiophen-2-yl)-ethanone), a cell-permeable, irreversible inhibitor.[1]

Unlike reversible ATP-competitive inhibitors, this compound is an alkylating agent (halomethyl

ketone). It covalently modifies the enzyme, meaning it possesses higher chemical reactivity

and toxicity risks than standard kinase inhibitors [1, 2].
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Property Specification

Common Name GSK-3β Inhibitor VI (Inhibitor 6)

CAS Number 62673-69-2

Molecular Formula C₆H₃Br₂ClOS

Mechanism
Irreversible Alkylating Agent (Covalent

modification of Cys-199)

Physical State Orange Solid / Powder

Solubility DMSO (5 mg/mL), Ethanol (1 mg/mL)

Primary Hazard
Skin/Eye Irritant, Target Organ Toxicity, Aquatic

Toxicity

Part 2: Waste Classification & Segregation Strategy
Core Directive: Due to its biological activity and halogenated organic nature, GSK-3β Inhibitor 6

must NEVER be disposed of down the drain or in general trash. It is classified as Hazardous

Chemical Waste and requires destruction via high-temperature incineration.

Segregation Logic
Effective disposal starts with segregation at the point of generation. Use the following

classification system:

Stream A: High-Concentration Solids. Unused stock powder or expired vials.

Stream B: Halogenated Solvents. Stock solutions dissolved in DMSO or Chloroform.

Stream C: Trace-Contaminated Solids. Gloves, pipette tips, weighing boats.

Diagram 1: Waste Segregation Decision Matrix
This self-validating workflow ensures no hazardous material enters municipal waste streams.
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Caption: Decision matrix for segregating GSK-3β Inhibitor 6 waste streams to ensure

compliance with incineration protocols.

Part 3: Detailed Disposal Protocols
Protocol A: Disposal of Solid Stock (Pure Compound)
Context: Expired or degraded stock powder (CAS 62673-69-2) is a concentrated hazardous

agent.

Do Not Empty: Keep the chemical in its original glass vial. Do not attempt to pour the powder

into a secondary container, as this increases inhalation risk.

Seal and Bag: Tightly cap the vial. Place the vial into a clear, sealable plastic bag (e.g.,

Ziploc) to contain any potential leakage.
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Labeling: Apply a hazardous waste label to the outer bag.

Required Fields: "Hazardous Waste - Toxic Solid."

Constituents: "GSK-3β Inhibitor VI (Alkylating Agent)."

secondary Containment: Place the bagged vial into the lab's Solid Hazardous Waste Drum

(usually a wide-mouth HDPE drum).

Protocol B: Disposal of Liquid Solutions
(DMSO/Ethanol)
Context: Stock solutions (typically 10-25 mM in DMSO) or reaction mixtures.

Chemical Compatibility: GSK-3β Inhibitor VI contains halogens (Bromine, Chlorine).

If dissolved in DMSO/Ethanol: Dispose of in the Non-Halogenated Organic Solvent waste

stream (unless your institution requires all halogen-containing molecules, regardless of

solvent, to go into Halogenated waste. Verify with local EHS).

If dissolved in Chloroform/DCM: Must go into Halogenated Solvent waste.

Precipitation Check: Ensure the compound does not precipitate and form a sludge at the

bottom of the waste container. If sludge forms, report it as a "mixed phase" waste.

Rinsing: Triple-rinse empty stock vials with a small volume of solvent (ethanol). Add the

rinsate to the liquid waste container. Deface the label on the empty vial and dispose of the

glass in the "Glass/Sharps" bin.

Protocol C: Trace Contaminated Solids (The "Yellow
Bag" Stream)
Context: Gloves, pipette tips, and bench paper contaminated with droplets.

Collection: Collect in a designated "Chemically Contaminated Solid Waste" container (often

lined with a yellow or clear heavy-duty bag).
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No Sharps: Ensure no needles or glass are mixed in this bag to prevent puncture hazards for

waste handlers.

Sealing: When full, "gooseneck" seal the bag with tape or a zip tie.

Part 4: Spill Cleanup Procedure (Immediate Action)
Scenario: You have dropped a vial of GSK-3β Inhibitor 6 powder on the floor. Risk: Inhalation of

dust and skin contact with an alkylating agent.

Workflow: The "Wet-Wipe" Method
Do NOT sweep dry powder. This generates aerosols.

Isolate: Evacuate the immediate 3-meter radius. Post a "Do Not Enter" sign.

PPE Up: Wear double nitrile gloves, a lab coat, and safety goggles. If the spill is >100 mg,

wear an N95 respirator or half-mask.

Cover: Gently cover the spill with paper towels.

Dampen: Soak the paper towels with 10% Ethanol or water. This prevents dust generation.

[2]

Scoop: Use plastic scrapers or tongs to lift the damp pile into a hazardous waste bag.

Decontaminate: Wipe the surface with a 10% bleach solution (to degrade the biological

activity) followed by water [3].

Dispose: Place all cleanup materials (gloves, towels, scoop) into the Solid Hazardous Waste

stream.

Diagram 2: Spill Response Loop
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Caption: Operational loop for cleaning up GSK-3β Inhibitor 6 spills without generating

hazardous dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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